85-00-7

Diquat dibromide

In Stock

• CAS RN:
• 85-00-7

• Formula:
• C12H14Br2N2O

• InChI:
• InChI=1S/C12H12N2.2BrH/c1-3-7-13-9-10-14-8-4-2-6-12(14)11(13)5-1;;/h1-8H,9-10H2;2*1H/q+2;;/p-2

• InChIKey:
• KLJOSQAQZMLLMB-UHFFFAOYSA-L

• Diquat is a bipyridylium herbicide that, as a stable radical, acts as an electron acceptor in the electron transport chain and is reoxidized by molecular oxygen, producing reactive oxygen species (ROS). Diquat administration has been used to induce oxidative stress in vitro and in animal models. It increases the production of ROS and decreases the mitochondrial membrane potential in mitochondria isolated from porcine intestine leading to mitophagy when administered at a dose of 100 mg/kg. Formulations containing diquat have been used in agriculture for crop desiccation and defoliation.
  Diquat is a yellow crystalline solid dissolved in a liquid carrier. It is a water emulsifiable liquid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Since it is a liquid it can easily penetrate the soil and contam...

Bis(2-methylprop-2-enyl) benzene-1,2-dicarboxylate

• CAS RN:
• 5085-00-7

• Formula:
• C16H18O4

• InChI:
• InChI=1S/C16H18O4/c1-11(2)9-19-15(17)13-7-5-6-8-14(13)16(18)20-10-12(3)4/h5-8H,1,3,9-10H2,2,4H3

• InChIKey:
• HCUWXGSNCVPNHI-UHFFFAOYSA-N

• Bis(2-methylprop-2-enyl) benzene-1,2-dicarboxylate is a useful research compound. Its molecular formula is C16H18O4 and its molecular weight is 274.31 g/mol. The purity is usually 95%.

2-(3-(Piperidin-1-yl)prop-1-yn-1-yl)pyridine

Usually In Stock

• CAS RN:
• 55385-00-7

• Formula:
• C13H16N2

• InChI:
• InChI=1S/C13H16N2/c1-4-10-15(11-5-1)12-6-8-13-7-2-3-9-14-13/h2-3,7,9H,1,4-5,10-12H2

• InChIKey:
• XQPBVQLJQAGAAR-UHFFFAOYSA-N

• 2-(3-(Piperidin-1-yl)prop-1-yn-1-yl)pyridine is a useful research compound. Its molecular formula is C13H16N2 and its molecular weight is 200.28 g/mol. The purity is usually 95%.

Hydroxy Dehydro Nifedipine Lactone

In Stock

• CAS RN:
• 34785-00-7

• Formula:
• C16H12N2O6

• InChI:
• InChI=1S/C16H12N2O6/c1-8-12(15(19)23-2)13(14-10(17-8)7-24-16(14)20)9-5-3-4-6-11(9)18(21)22/h3-6H,7H2,1-2H3

• InChIKey:
• NZHFIISQXLFKEF-UHFFFAOYSA-N

• Hydroxy Dehydro Nifedipine Lactone, also known as Hydroxy Dehydro Nifedipine Lactone, is a useful research compound. Its molecular formula is C16H12N2O6 and its molecular weight is 328.28 g/mol. The purity is usually 95%.

(R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol

In Stock

• CAS RN:
• 13185-00-7

• Formula:
• C20H12Br2O2

• InChI:
• InChI=1S/C20H12Br2O2/c21-13-3-5-15-11(9-13)1-7-17(23)19(15)20-16-6-4-14(22)10-12(16)2-8-18(20)24/h1-10,23-24H

• InChIKey:
• OORIFUHRGQKYEV-UHFFFAOYSA-N

• 6,6′ -Dibromo-1,1′ -bi-2-naphthol is a 1,1′ -bi-2-naphthol derivative. Vibrational circular dichroism (VCD), electronic circular dichroism (ECD) and optical rotatory dispersion (ORD) spectra for the enantiomers of 6,6′ -dibromo-1,1′ -bi-2-naphthol have been evaluated.
  
  

Thiourea, N-(4-methyl-2-thiazolyl)-N'-(2-phenylethyl)-

• CAS RN:
• 149485-00-7

• Formula:
• C13H15N3S2

• InChI:
• InChI=1S/C13H15N3S2/c1-10-9-18-13(15-10)16-12(17)14-8-7-11-5-3-2-4-6-11/h2-6,9H,7-8H2,1H3,(H2,14,15,16,17)

• InChIKey:
• ZIPXZWMTOPUETF-UHFFFAOYSA-N

• Thiourea, N-(4-methyl-2-thiazolyl)-N'-(2-phenylethyl)- is a useful research compound. Its molecular formula is C13H15N3S2 and its molecular weight is 277.4 g/mol. The purity is usually 95%.

1-(4-Fluorophenyl)-3-(3-hydroxyphenyl)urea

In Stock

• CAS RN:
• 199585-00-7

• Formula:
• C13H11FN2O2

• InChI:
• InChI=1S/C13H11FN2O2/c14-9-4-6-10(7-5-9)15-13(18)16-11-2-1-3-12(17)8-11/h1-8,17H,(H2,15,16,18)

• InChIKey:
• BASVXNNPMBRKEP-UHFFFAOYSA-N

• 1-(4-Fluorophenyl)-3-(3-hydroxyphenyl)urea is a useful research compound. Its molecular formula is C13H11FN2O2 and its molecular weight is 246.241. The purity is usually 95%.

2-(4-chlorophenoxy)-N-((5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)acetamide

In Stock

• CAS RN:
• 851785-00-7

• Formula:
• C21H19ClN4O4S

• InChI:
• InChI=1S/C21H19ClN4O4S/c22-15-5-7-16(8-6-15)29-12-18(27)23-11-19-24-25-21(30-19)31-13-20(28)26-10-9-14-3-1-2-4-17(14)26/h1-8H,9-13H2,(H,23,27)

• InChIKey:
• LICNFGRQOCAEDS-UHFFFAOYSA-N

• 2-(4-chlorophenoxy)-N-((5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H19ClN4O4S and its molecular weight is 458.92. The purity is usually 95%.

1-Ethyl-4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine

In Stock

• CAS RN:
• 940285-00-7

• Formula:
• C17H28BN3O2

• InChI:
• InChI=1S/C17H28BN3O2/c1-6-20-9-11-21(12-10-20)15-8-7-14(13-19-15)18-22-16(2,3)17(4,5)23-18/h7-8,13H,6,9-12H2,1-5H3

• InChIKey:
• DSHOOXGDGVOLGA-UHFFFAOYSA-N

• 1-Ethyl-4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine is a useful research compound. Its molecular formula is C17H28BN3O2 and its molecular weight is 317.2 g/mol. The purity is usually 95%.

2-{7-ethyl-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-(1,2-oxazol-3-yl)acetamide

In Stock

• CAS RN:
• 953185-00-7

• Formula:
• C13H14N4O3S

• InChI:
• InChI=1S/C13H14N4O3S/c1-2-8-5-12(19)17-9(7-21-13(17)14-8)6-11(18)15-10-3-4-20-16-10/h3-5,9H,2,6-7H2,1H3,(H,15,16,18)

• InChIKey:
• OANBRMCBVGIPFQ-UHFFFAOYSA-N

• 2-{7-ethyl-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-(1,2-oxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C13H14N4O3S and its molecular weight is 306.34 g/mol. The purity is usually 95%.

2-Fluoro-6,7-dihydro-5H-benzo[7]annulene

• CAS RN:
• 157585-00-7

• Formula:
• C11H11F

• InChI:
• InChI=1S/C11H11F/c12-11-7-6-9-4-2-1-3-5-10(9)8-11/h3,5-8H,1-2,4H2

• InChIKey:
• MVONVRRTTWNPAY-UHFFFAOYSA-N

• 2-Fluoro-6,7-dihydro-5H-benzo[7]annulene, also known as 2-Fluoro-6,7-dihydro-5H-benzo[7]annulene, is a useful research compound. Its molecular formula is C11H11F and its molecular weight is 162.207. The purity is usually 95%.

2-ethoxy-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzamide

In Stock

• CAS RN:
• 953985-00-7

• Formula:
• C21H24N2O4

• InChI:
• InChI=1S/C21H24N2O4/c1-2-26-18-11-7-6-10-17(18)21(25)22-14-20(24)23-12-13-27-19(15-23)16-8-4-3-5-9-16/h3-11,19H,2,12-15H2,1H3,(H,22,25)

• InChIKey:
• CEKSSQOTSGXXPS-UHFFFAOYSA-N

• 2-ethoxy-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzamide is a useful research compound. Its molecular formula is C21H24N2O4 and its molecular weight is 368.433. The purity is usually 95%.

tert-Butyl 3-((4-methylpyridin-2-yl)amino)piperidine-1-carboxylate

Usually In Stock

• CAS RN:
• 864685-00-7

• Formula:
• C16H25N3O2

• InChI:
• InChI=1S/C16H25N3O2/c1-12-7-8-17-14(10-12)18-13-6-5-9-19(11-13)15(20)21-16(2,3)4/h7-8,10,13H,5-6,9,11H2,1-4H3,(H,17,18)

• InChIKey:
• PTCICBFKIBOHOI-UHFFFAOYSA-N

• Tert-Butyl 3-((4-methylpyridin-2-yl)amino)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C16H25N3O2 and its molecular weight is 291.39 g/mol. The purity is usually 95%.

(5-Methyl-pyridin-2-yl)-thiourea

In Stock

• CAS RN:
• 131185-00-7

• Formula:
• C7H9N3S

• InChI:
• InChI=1S/C7H9N3S/c1-5-2-3-6(9-4-5)10-7(8)11/h2-4H,1H3,(H3,8,9,10,11)

• InChIKey:
• GEYNPFWKKUCREI-UHFFFAOYSA-N

• (5-Methyl-pyridin-2-yl)-thiourea, also known as (5-Methyl-pyridin-2-yl)-thiourea, is a useful research compound. Its molecular formula is C7H9N3S and its molecular weight is 167.23 g/mol. The purity is usually 95%.

1-(3-Isocyanatophenyl)-N,N-dimethylmethanamine

In Stock

• CAS RN:
• 1001185-00-7

• Formula:
• C10H12N2O

• InChI:
• InChI=1S/C10H12N2O/c1-12(2)7-9-4-3-5-10(6-9)11-8-13/h3-6H,7H2,1-2H3

• InChIKey:
• CVQPWOAQBMGTLS-UHFFFAOYSA-N

• 1-(3-Isocyanatophenyl)-N,N-dimethylmethanamine is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.219. The purity is usually 95%.

2-(tert-Butoxycarbonyl)octahydro-1H-isoindole-5-carboxylic acid

In Stock

• CAS RN:
• 1250885-00-7

• Formula:
• C14H23NO4

• InChI:
• InChI=1S/C14H23NO4/c1-14(2,3)19-13(18)15-7-10-5-4-9(12(16)17)6-11(10)8-15/h9-11H,4-8H2,1-3H3,(H,16,17)

• InChIKey:
• CPOZYRAAEGVJCM-UHFFFAOYSA-N

• 2-(tert-Butoxycarbonyl)octahydro-1H-isoindole-5-carboxylic acid is a useful research compound. Its molecular formula is C14H23NO4 and its molecular weight is 269.34 g/mol. The purity is usually 95%.

2-Bromo-5-ethoxybenzylalcohol

In Stock

• CAS RN:
• 1501185-00-7

• Formula:
• C9H11BrO2

• InChI:
• InChI=1S/C9H11BrO2/c1-2-12-8-3-4-9(10)7(5-8)6-11/h3-5,11H,2,6H2,1H3

• InChIKey:
• KUHSPLBUTKPCIC-UHFFFAOYSA-N

• 2-Bromo-5-ethoxybenzylalcohol is a useful research compound. Its molecular formula is C9H11BrO2 and its molecular weight is 231.09 g/mol. The purity is usually 95%.

(3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone

In Stock

• CAS RN:
• 1797885-00-7

• Formula:
• C16H19N3O4S2

• InChI:
• InChI=1S/C16H19N3O4S2/c1-3-4-14-15(24-18-17-14)16(20)19-9-13(10-19)25(21,22)12-7-5-11(23-2)6-8-12/h5-8,13H,3-4,9-10H2,1-2H3

• InChIKey:
• LVYSMROSWGEQFC-UHFFFAOYSA-N

• (3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone is a useful research compound. Its molecular formula is C16H19N3O4S2 and its molecular weight is 381.47. The purity is usually 95%.

5-[1-(5-Chloropyrimidin-2-yl)piperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine

Usually In Stock

• CAS RN:
• 2379985-00-7

• Formula:
• C16H19ClN4S

• InChI:
• InChI=1S/C16H19ClN4S/c17-13-9-18-16(19-10-13)20-5-1-14(2-6-20)21-7-3-15-12(11-21)4-8-22-15/h4,8-10,14H,1-3,5-7,11H2

• InChIKey:
• UZMKXZGUMMWESR-UHFFFAOYSA-N

• 5-[1-(5-Chloropyrimidin-2-yl)piperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine is a useful research compound. Its molecular formula is C16H19ClN4S and its molecular weight is 334.87. The purity is usually 95%.